trans-[2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl Benzoate
trans-[2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl Benzoate
Brand Name:
Vulcanchem
CAS No.:
61397-57-7
VCID:
VC0121897
InChI:
InChI=1S/C18H15BrCl2O4/c19-11-18(15-7-6-13(20)8-16(15)21)24-10-14(25-18)9-23-17(22)12-4-2-1-3-5-12/h1-8,14H,9-11H2/t14-,18-/m0/s1
SMILES:
C1C(OC(O1)(CBr)C2=C(C=C(C=C2)Cl)Cl)COC(=O)C3=CC=CC=C3
Molecular Formula:
C18H15BrCl2O4
Molecular Weight:
446.1 g/mol
trans-[2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl Benzoate
CAS No.: 61397-57-7
Reference Standards
VCID: VC0121897
Molecular Formula: C18H15BrCl2O4
Molecular Weight: 446.1 g/mol
CAS No. | 61397-57-7 |
---|---|
Product Name | trans-[2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl Benzoate |
Molecular Formula | C18H15BrCl2O4 |
Molecular Weight | 446.1 g/mol |
IUPAC Name | [(2R,4R)-2-(bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl benzoate |
Standard InChI | InChI=1S/C18H15BrCl2O4/c19-11-18(15-7-6-13(20)8-16(15)21)24-10-14(25-18)9-23-17(22)12-4-2-1-3-5-12/h1-8,14H,9-11H2/t14-,18-/m0/s1 |
Standard InChIKey | OXUPOIXSQGXRGF-KSSFIOAISA-N |
Isomeric SMILES | C1[C@@H](O[C@@](O1)(CBr)C2=C(C=C(C=C2)Cl)Cl)COC(=O)C3=CC=CC=C3 |
SMILES | C1C(OC(O1)(CBr)C2=C(C=C(C=C2)Cl)Cl)COC(=O)C3=CC=CC=C3 |
Canonical SMILES | C1C(OC(O1)(CBr)C2=C(C=C(C=C2)Cl)Cl)COC(=O)C3=CC=CC=C3 |
Synonyms | (2R,4S)-rel-2-(Bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolane-4-methanol Benzoate |
PubChem Compound | 1390983 |
Last Modified | Nov 11 2021 |
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